Cas no 56771-74-5 (2,5-Dimethoxyphenethylisothiocyanate)
56771-74-5 structure
Product Name:2,5-Dimethoxyphenethylisothiocyanate
CAS No:56771-74-5
MF:C11H13NO2S
MW:223.29142165184
MDL:MFCD01310813
CID:367397
PubChem ID:592030
Update Time:2025-04-19
2,5-Dimethoxyphenethylisothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- Benzene,2-(2-isothiocyanatoethyl)-1,4-dimethoxy-
- 2,5-Dimethoxyphenethyl isothiocyanate
- 2-(2-isothiocyanatoethyl)-1,4-dimethoxybenzene
- Benzene, 2-(2-isothiocyanatoethyl)-1,4-dimethoxy-
- QYVVYOAJVPHNPR-UHFFFAOYSA-N
- AKOS015851852
- FT-0640409
- DTXSID70343759
- 56771-74-5
- MFCD01310813
- A831170
- 2,5-dimethyloxyphenethyl isothiocyanate
- 2-(2-Isothiocyanatoethyl)-1,4-dimethoxybenzene #
- FS-4951
- 2,5-Dimethoxyphenethylisothiocyanate
- DB-020104
-
- MDL： MFCD01310813
- Inchi： 1S/C11H13NO2S/c1-13-10-3-4-11(14-2)9(7-10)5-6-12-8-15/h3-4,7H,5-6H2,1-2H3
- InChI Key： QYVVYOAJVPHNPR-UHFFFAOYSA-N
- SMILES： S=C=NCCC1C=C(C=CC=1OC)OC
Computed Properties
- Exact Mass: 223.06700
- Monoisotopic Mass: 223.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 62.9Ų
Experimental Properties
- Density: 1,16 g/cm3
- Boiling Point: 154°C/5mm
- PSA: 62.91000
- LogP: 2.34910
2,5-Dimethoxyphenethylisothiocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2,5-Dimethoxyphenethylisothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 056713-1g |
2,5-Dimethoxyphenethyl isothiocyanate |
56771-74-5 | 98% | 1g |
812CNY | 2021-05-07 | |
| Fluorochem | 018590-2g |
2,5-Dimethoxyphenethyl isothiocyanate |
56771-74-5 | 98% | 2g |
￡69.00 | 2022-03-01 | |
| Fluorochem | 018590-10g |
2,5-Dimethoxyphenethyl isothiocyanate |
56771-74-5 | 98% | 10g |
￡311.00 | 2022-03-01 | |
| Fluorochem | 018590-1g |
2,5-Dimethoxyphenethyl isothiocyanate |
56771-74-5 | 98% | 1g |
￡35.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 056713-1g |
2,5-Dimethoxyphenethyl isothiocyanate |
56771-74-5 | 98% | 1g |
812.0CNY | 2021-07-13 | |
| abcr | AB150546-2 g |
2,5-Dimethoxyphenethyl isothiocyanate, 98%; . |
56771-74-5 | 98% | 2 g |
€170.60 | 2023-07-20 | |
| abcr | AB150546-10 g |
2,5-Dimethoxyphenethyl isothiocyanate, 98%; . |
56771-74-5 | 98% | 10 g |
€524.20 | 2023-07-20 | |
| TRC | D562220-100mg |
2,5-Dimethoxyphenethylisothiocyanate |
56771-74-5 | 100mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D562220-500mg |
2,5-Dimethoxyphenethylisothiocyanate |
56771-74-5 | 500mg |
$ 115.00 | 2022-06-05 | ||
| TRC | D562220-1g |
2,5-Dimethoxyphenethylisothiocyanate |
56771-74-5 | 1g |
$ 160.00 | 2022-06-05 |
2,5-Dimethoxyphenethylisothiocyanate Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
56771-74-5 (2,5-Dimethoxyphenethylisothiocyanate) Related Products
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- 951442-77-6(2,5-Dimethoxyphenethylamine-d6)
- 17427-37-1(1-(2-Isothiocyanatoethyl)-4-methoxybenzene)
- 65263-71-0(N/A)
- 480439-35-8(2-(2-isocyanatoethyl)-1,4-dimethoxybenzene)
- 35424-93-2(beta-(3,4,5-Trimethoxyphenyl)ethylisothiocyanate)
- 21714-25-0(3,4-dimethoxyphenethyl isothiocyanate)
- 40995-65-1(1,4-BENZENEDIETHANAMINE, 2,5-DIMETHOXY-)
- 13641-74-2(benzeneethanamine,2,5-dimethoxy-alpha-methyl-(±)-)
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